methyl 3-(3-methylbenzamido)-5-phenylthiophene-2-carboxylate
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Overview
Description
This compound is likely an organic compound due to the presence of carbon ©, hydrogen (H), nitrogen (N), sulfur (S), and oxygen (O) atoms. It contains a thiophene ring, which is a five-membered aromatic ring with one sulfur atom, and two benzamide groups, which are composed of a benzene ring attached to an amide group .
Synthesis Analysis
While the exact synthesis process for this compound isn’t available, similar compounds are often synthesized through condensation reactions of carboxylic acids and amines . The presence of the benzamide groups suggests that a benzene compound might have reacted with an amine in the presence of a catalyst .Scientific Research Applications
- Methyl 3-(3-methylbenzamido)-5-phenylthiophene-2-carboxylate has been investigated for its antioxidant potential. In vitro studies have demonstrated its ability to scavenge free radicals and chelate metal ions, which are crucial for preventing oxidative damage .
- The compound has been evaluated for its antibacterial activity against both gram-positive and gram-negative bacteria. In vitro tests revealed its inhibitory effects on bacterial growth .
- Benzamides, including this compound, have a rich history in drug development. Their diverse biological activities make them attractive candidates for novel therapeutics .
- Amide compounds find use in various industrial sectors, including plastics, rubber, and paper industries .
- N,N-Diethyl-3-methylbenzamide (DEET), a structurally related compound, is a well-known insect repellent .
Antioxidant Activity
Antibacterial Properties
Drug Discovery
Industrial Applications
Insect Repellent Research
Metal-Organic Frameworks (MOFs)
Mechanism of Action
Future Directions
The future directions for this compound would depend on its applications. If it’s a potential drug, future studies might focus on its pharmacological effects, toxicity, and clinical efficacy. If it’s a reagent or an intermediate in chemical synthesis, future studies might focus on improving its synthesis, exploring new reactions, or finding new applications .
properties
IUPAC Name |
methyl 3-[(3-methylbenzoyl)amino]-5-phenylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO3S/c1-13-7-6-10-15(11-13)19(22)21-16-12-17(14-8-4-3-5-9-14)25-18(16)20(23)24-2/h3-12H,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXMGAPWNINDETO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=C(SC(=C2)C3=CC=CC=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(3-methylbenzamido)-5-phenylthiophene-2-carboxylate |
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